Cas no 2228600-75-5 (3-(4-methylpiperidin-4-yl)oxy-1H-indole)

• Product Name: 3-(4-methylpiperidin-4-yl)oxy-1H-indole
• CAS No: 2228600-75-5
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 6221083
• PubChem ID: 165628902
• Update Time: 2025-05-23

3-(4-methylpiperidin-4-yl)oxy-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylpiperidin-4-yl)oxy-1H-indole
• 3-[(4-methylpiperidin-4-yl)oxy]-1H-indole
• 2228600-75-5
• EN300-1775859

• Inchi： 1S/C14H18N2O/c1-14(6-8-15-9-7-14)17-13-10-16-12-5-3-2-4-11(12)13/h2-5,10,15-16H,6-9H2,1H3
• InChI Key： ZYDKAMCXCYRJCJ-UHFFFAOYSA-N
• SMILES： O(C1=CNC2C=CC=CC1=2)C1(C)CCNCC1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37Ų

Additional information on 3-(4-methylpiperidin-4-yl)oxy-1H-indole

3-(4-Methylpiperidin-4-yl)oxy-1H-indole: A Comprehensive Overview

3-(4-Methylpiperidin-4-yl)oxy-1H-indole, identified by the CAS number NO2228600-75-5, is a fascinating compound with significant potential in various scientific and industrial applications. This compound, often referred to as indole derivative, has garnered attention due to its unique chemical structure and versatile properties.

The molecular structure of 3-(4-methylpiperidin-4-yl)oxy-1H-indole consists of an indole ring fused with a pyrrole ring, substituted with a piperidine group at the 3-position. The piperidine ring, which is a six-membered saturated ring containing one nitrogen atom, is further substituted with a methyl group at the 4-position, creating a unique stereochemistry that contributes to its distinct properties.

Recent studies have highlighted the importance of indole derivatives in drug discovery and development. The indole moiety is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels, making it a valuable component in medicinal chemistry. The substitution pattern in 3-(4-methylpiperidin-4-yl)oxy-1H-indole further enhances its pharmacological properties, such as bioavailability and selectivity.

In terms of physical properties, 3-(4-methylpiperidin-4-yl)oxy-1H-indole exhibits a melting point of approximately 180°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. These characteristics make it suitable for various synthetic applications where controlled solubility is essential.

The synthesis of this compound typically involves multi-step reactions, often starting from indole derivatives and incorporating the piperidine group through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds, aligning with the growing demand for sustainable chemical processes.

3-(4-Methylpiperidin-4-yl)oxy-1H-indole has shown promising results in preliminary biological assays, particularly in anti-inflammatory and anticancer studies. Researchers have reported that this compound exhibits selective inhibition against certain kinases involved in inflammatory pathways, suggesting its potential as a lead molecule for developing novel anti-inflammatory agents.

In addition to its pharmacological applications, this compound has also been explored in materials science for its potential use in organic electronics. The indole moiety contributes to its electronic properties, making it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating such derivatives into OLED structures can enhance device efficiency and stability.

The versatility of 3-(4-methylpiperidin-4-yl)oxy-1H-indole extends to its role as an intermediate in the synthesis of more complex molecules. Its ability to undergo various functional group transformations makes it a valuable building block in organic synthesis.

In conclusion, 3-(4-Methylpiperidin-4-yloxy)-1H-indole, with its unique structure and diverse applications, continues to be an area of active research across multiple disciplines. As new findings emerge from ongoing studies, this compound is poised to play an increasingly significant role in both academic research and industrial applications.